Cas no 1699167-95-7 (1-(3-bromo-2-fluorophenyl)prop-2-en-1-one)

• Product Name: 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one
• CAS No: 1699167-95-7
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 5915971
• PubChem ID: 106645000
• Update Time: 2025-05-25

1-(3-bromo-2-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one
• 1699167-95-7
• EN300-1897998

• Inchi： 1S/C9H6BrFO/c1-2-8(12)6-4-3-5-7(10)9(6)11/h2-5H,1H2
• InChI Key： QYJZUCIUDHPZOK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C=C)=O)=C1F

Computed Properties

• Exact Mass: 227.95861g/mol
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one

Introduction to 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one (CAS No. 1699167-95-7) and Its Emerging Applications in Chemical Biology

1-(3-bromo-2-fluorophenyl)prop-2-en-1-one, identified by the chemical identifier CAS No. 1699167-95-7, is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif of a prop-2-enone moiety linked to a bromo and fluoro-substituted phenyl ring, exhibits promising properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one contribute to its versatility in medicinal chemistry. The presence of both bromine and fluorine substituents on the aromatic ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These attributes have positioned this compound as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one has been explored as a lead compound in the design of PPI modulators due to its ability to interact with hydrophobic pockets on protein surfaces. Its fluorinated aromatic core provides favorable binding interactions, while the prop-2-enone group can engage in hydrogen bonding or π-stacking interactions, enhancing its binding affinity.

One of the most compelling aspects of 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one is its potential in drug discovery through structure-based virtual screening. The compound’s molecular framework allows it to be computationally screened against large databases of protein targets, enabling the identification of novel binding partners. This approach has been successfully employed to discover inhibitors of kinases and other enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting their utility in developing targeted therapies.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine substitution can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability, solubility, and cell membrane permeability. In the case of 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one, the fluorine atom at the 2-position of the phenyl ring contributes to these properties, making it an attractive candidate for further optimization. Recent advances in fluorination chemistry have enabled the introduction of fluorine atoms at precise positions within molecular structures, further enhancing the potency and selectivity of bioactive compounds.

Moreover, 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one has been investigated for its potential applications in materials science and nanotechnology. The compound’s ability to self-assemble into ordered structures has been exploited in the design of organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent facilitates cross-linking reactions, allowing for the formation of stable polymers with tailored electronic properties. These findings highlight the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis of 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one presents an interesting challenge due to the need for precise regioselective functionalization of the aromatic ring. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent advancements in catalytic methods have simplified these processes, enabling more efficient and scalable synthesis. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce bromine and fluorine substituents with high selectivity.

In conclusion, 1-(3-bromo-2-fluorophenyl)prop-2-en-1-one (CAS No. 1699167-95-7) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for designing novel bioactive molecules, particularly those targeting protein-protein interactions and enzymes involved in disease pathways. The compound’s fluorinated aromatic core and reactive substituents provide opportunities for further functionalization through advanced synthetic methodologies. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in drug discovery and materials science endeavors.